Cas no 372-29-2 (Ethyl 3-amino-4,4,4-trifluorocrotonate)

• Product Name: Ethyl 3-amino-4,4,4-trifluorocrotonate
• CAS No: 372-29-2
• MF: C₆H₈F₃NO₂
• MW: 183.128432273865
• MDL: MFCD00068195
• CID: 37126
• PubChem ID: 87562928
• Update Time: 2025-06-09

Ethyl 3-amino-4,4,4-trifluorocrotonate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-4,4,4-trifluorocrotonate
• Solvent Blue 45
• C.I. Solvent Blue 45
• Blue RLS
• ETHYL 3-AMINO-4,4,4-TRIFLUOROBUT-2-ENOATE
• 2-BUTENOIC ACID,3-AMINO-4,4,4-TRIFLUOR
• 3-Amino-4,4,4-trifluor-crotonsaeure-aethylester
• 3-amino-4,4,4-trifluoro-2-butene-carbonic acid ethyl ester
• 3-AMINO-4,4,4-TRIFLUOROCROTONIC ETHYL ESTER
• 4,4,4-trifluoro-3-amino-2-butenoic acid ethyl ester
• 4-Ethylbenzaldehyde
• Ethyl 3-AMino-4,4,4-trifluorocrotonateEthyl 3-AMino-4,4,4-trifluorocrotonate
• 3-Amino-4,4,4-trifluorocrotonic Acid Ethyl Ester
• Ethyl 3-amino-4,4,4-trifluoro-2-butenoate
• Ethyl (E)-3-Amino-4,4,4-trifluoro-2-butenoate
• (E)-ethyl 3-amino-4,4,4-trifluorobut-2-enoate
• (E)-Ethyl 3-amino-4,4,4-trifluorocrotonate
• NXVKRKUGIINGHD-ONEGZZNKSA-N
• ST24033192
• ethyl (2Z)-3-amino-4,4,4-trifluorobut-2-enoate
• EN300-84167
• LS-13130
• SCHEMBL713655
• 9F-023
• ethyl 3-amino4,4,4-trifluorocrotonate
• ethyl 3-amino-4,4,4-trifluoro-but-2-enoate
• ethyl (Z)-3-amino-4,4,4-trifluorobut-2-enoate
• InChI=1/C6H8F3NO2/c1-2-12-5(11)3-4(10)6(7,8)9/h3H,2,10H2,1H3/b4-3-
• 141860-78-8
• ethyl 4,4,4-trifluoro-3-aminocrotonate
• (Z)-ethyl 3-amino-4,4,4-trifluorobut-2-enoate
• (Z)-3-Amino-4,4,4-trifluorocrotonic acid ethyl ester
• AMY3621
• A856730
• CS-W017064
• ethyl3-amino-4,4,4-trifluorobut-2-enoate
• AKOS005063524
• 2-Butenoic acid, 3-amino-4,4,4-trifluoro-, ethyl ester, (2Z)-
• ethyl-3-amino-4,4,4-trifluorocrotonate
• (Z)-3-Amino-4,4,4-trifluorocrotonicacidethylester
• 372-29-2
• NXVKRKUGIINGHD-ARJAWSKDSA-
• ethyl3-amino-4,4,4-trifluorocrotonate
• A1475

• MDL： MFCD00068195
• Inchi： 1S/C6H8F3NO2/c1-2-12-5(11)3-4(10)6(7,8)9/h3H,2,10H2,1H3/b4-3-
• InChI Key： NXVKRKUGIINGHD-ARJAWSKDSA-N
• SMILES： FC(/C(=C/C(=O)OCC)/N)(F)F
• BRN： 4397839

Computed Properties

• Exact Mass: 183.05100
• Monoisotopic Mass: 183.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 1.5

Experimental Properties

• Color/Form: Not available
• Density: 1.245 g/mL at 25 °C(lit.)
• Melting Point: 26°C
• Boiling Point: 83 °C/15 mmHg(lit.)
• Flash Point: Fahrenheit: 149 ° f
  Celsius: 65 ° c
  
• Refractive Index: n20/D 1.424(lit.)
• PSA: 52.32000
• LogP: 1.65470
• Solubility: Not available
• Sensitiveness: Air Sensitive

Ethyl 3-amino-4,4,4-trifluorocrotonate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37
• Safety Instruction： S26-S36-S36/37
• Hazardous Material Identification：
• Safety Term：S36/37
• Risk Phrases：R20/21/22
• HazardClass：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl 3-amino-4,4,4-trifluorocrotonate

Ethyl 3-amino-4,4,4-trifluorocrotonate (CAS No. 372-29-2): A Comprehensive Overview

Ethyl 3-amino-4,4,4-trifluorocrotonate (CAS No. 372-29-2) is a fluorinated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its versatile applications. This compound, characterized by its unique structural features, plays a crucial role in the synthesis of various biologically active molecules. Its molecular structure consists of a crotonate backbone with an amino group at the third position and three fluorine atoms at the fourth position, making it a valuable intermediate in organic synthesis.

The significance of Ethyl 3-amino-4,4,4-trifluorocrotonate lies in its ability to serve as a precursor for the development of novel pharmaceutical agents. The presence of fluorine atoms in its structure enhances its reactivity and stability, which are essential properties for pharmaceutical intermediates. Recent studies have highlighted its utility in the synthesis of fluorinated heterocycles, which are known for their broad spectrum of biological activities.

In the realm of medicinal chemistry, the incorporation of fluorine into drug molecules has been extensively studied due to its ability to modulate metabolic stability, lipophilicity, and binding affinity. Ethyl 3-amino-4,4,4-trifluorocrotonate exemplifies this trend by providing a scaffold that can be modified to yield compounds with enhanced pharmacological properties. For instance, researchers have utilized this compound to develop inhibitors targeting various enzymes and receptors involved in diseases such as cancer and inflammation.

One of the most compelling aspects of Ethyl 3-amino-4,4,4-trifluorocrotonate is its role in the synthesis of fluorinated amino acids. These amino acids are crucial building blocks for proteins and have been shown to improve the efficacy and selectivity of drug candidates. The ability to introduce fluorine into these molecules allows for fine-tuning their biological activity, making them more suitable for therapeutic applications.

The chemical properties of Ethyl 3-amino-4,4,4-trifluorocrotonate also make it a valuable tool in materials science. Fluorinated compounds are known for their high thermal stability and resistance to degradation, which are desirable properties for materials used in harsh environments. Researchers have explored its potential in the development of advanced polymers and coatings that exhibit enhanced durability and performance.

Recent advancements in synthetic methodologies have further expanded the applications of Ethyl 3-amino-4,4,4-trifluorocrotonate. Techniques such as transition metal-catalyzed cross-coupling reactions have enabled the efficient preparation of complex fluorinated derivatives. These methods have opened new avenues for drug discovery and material innovation, leveraging the unique reactivity of this compound.

The pharmacological potential of Ethyl 3-amino-4,4,4-trifluorocrotonate has been explored through various preclinical studies. These studies have demonstrated its ability to modulate biological pathways associated with diseases such as cancer and neurodegeneration. The compound's ability to act as a precursor for bioactive molecules has positioned it as a key player in the development of next-generation therapeutics.

In conclusion, Ethyl 3-amino-4,4,4-trifluorocrotonate (CAS No. 372-29-2) is a multifaceted compound with significant implications in both pharmaceutical and materials science. Its unique structural features and reactivity make it an invaluable intermediate for the synthesis of biologically active molecules and advanced materials. As research continues to uncover new applications for this compound, its importance in addressing global challenges is likely to grow.